![molecular formula C23H24N4O5S2 B2746001 Methyl 3-[({[6-(4-methoxybenzyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl]thio}acetyl)amino]thiophene-2-carboxylate CAS No. 1111012-05-5](/img/structure/B2746001.png)
Methyl 3-[({[6-(4-methoxybenzyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl]thio}acetyl)amino]thiophene-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups and structural motifs that are common in medicinal chemistry . It includes a thiophene ring, a pyrimidine ring, and an amide group. Thiophene is a five-membered heterocyclic compound containing a sulfur atom . Pyrimidine is a six-membered ring with two nitrogen atoms. The amide group (-CONH2) is a common functional group in biochemistry and drug design.
Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the thiophene and pyrimidine rings, as well as the amide group. These groups could potentially undergo a variety of chemical reactions, including electrophilic aromatic substitution, nucleophilic substitution, and condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the thiophene ring could potentially increase its lipophilicity, which could influence its solubility and permeability .Scientific Research Applications
Synthesis and Characterization
The compound Methyl 3-[({[6-(4-methoxybenzyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4,3-d]pyrimidin-2-yl]thio}acetyl)amino]thiophene-2-carboxylate is involved in various synthetic processes to create novel heterocyclic compounds. For example, it is used in the transformations of dimethyl acetone-1,3-dicarboxylate into (4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)thiazole-5-carboxylates, indicating its role in synthesizing thiazole derivatives with potential biological activities (Žugelj et al., 2009).
Biocatalytic Deacetylation Studies
This compound is also significant in studies of biocatalytic deacetylation, demonstrating its importance in selective organic synthesis processes. Racemic ethyl 4-(3/4-acetoxyphenyl)-6-methyl-3,4-dihydropyrimidin-2-one-5-carboxylates, synthesized under microwave conditions, have been subjected to biocatalytic resolution to explore enantioselective deacetylation reactions, highlighting its utility in producing enantiomerically pure compounds (Prasad et al., 2006).
Anti-Inflammatory and Analgesic Agents
Additionally, the compound's derivatives have been investigated for their anti-inflammatory and analgesic activities. Novel derivatives synthesized from related compounds have shown significant COX-2 inhibitory activities, along with analgesic and anti-inflammatory effects, suggesting their potential as therapeutic agents (Abu‐Hashem et al., 2020).
Molecular, Electronic, and Nonlinear Optical Analysis
Research into the molecular, electronic, and nonlinear optical properties of heterocyclic compounds derived from this compound has been performed. These studies provide valuable insights into the electronic properties and potential applications of these compounds in various fields, including materials science and pharmaceuticals (Beytur & Avinca, 2021).
Antimicrobial Activity
Moreover, thiourea derivatives containing a 3-(methoxycarbonyl)thiophene pharmacophore, synthesized from related compounds, were tested for activity against various bacterial and fungal strains. These studies have demonstrated the potential of such derivatives as potent inhibitors of bacterial acetyl-CoA carboxylase, highlighting their promise in the development of new antimicrobial agents (Vikram et al., 2021).
Mechanism of Action
Future Directions
properties
IUPAC Name |
methyl 3-[[2-[[6-[(4-methoxyphenyl)methyl]-4-oxo-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl]acetyl]amino]thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N4O5S2/c1-31-15-5-3-14(4-6-15)11-27-9-7-17-16(12-27)21(29)26-23(25-17)34-13-19(28)24-18-8-10-33-20(18)22(30)32-2/h3-6,8,10H,7,9,11-13H2,1-2H3,(H,24,28)(H,25,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPIRZNSZAVKYSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2CCC3=C(C2)C(=O)NC(=N3)SCC(=O)NC4=C(SC=C4)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N4O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
500.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.